Cas no 61636-38-2 (Benzamide, N,N-bis(2-oxopropyl)-)

• Product Name: Benzamide, N,N-bis(2-oxopropyl)-
• CAS No: 61636-38-2
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 471906
• PubChem ID: 12294097
• Update Time: 2025-04-19

Benzamide, N,N-bis(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N,N-bis(2-oxopropyl)-
• N,N-bis(2-oxopropyl)benzamide
• 61636-38-2
• DTXSID00485252
• SCHEMBL7573934

• Inchi： 1S/C13H15NO3/c1-10(15)8-14(9-11(2)16)13(17)12-6-4-3-5-7-12/h3-7H,8-9H2,1-2H3
• InChI Key： LJQSPEKJECVPNN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N(CC(C)=O)CC(C)=O

Computed Properties

• Exact Mass: 233.10525
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.45